Yttrium chloride(III)
Overview
Description
Synthesis Analysis
The synthesis of Yttrium Chloride(III) and related compounds often involves intricate processes that result in structures with unique properties. For instance, the synthesis of yttrium(III)-containing tungstoantimonate(III) through a one-pot reaction highlights the complex interactions involved in forming such compounds (Ibrahim et al., 2011). Additionally, the formation of halide derivatives of yttrium ortho-oxomolybdate demonstrates the variety of synthesis pathways and the influence of halides in the structure and properties of the resultant compounds (Schleid et al., 2008).
Molecular Structure Analysis
The molecular structure of Yttrium Chloride(III) and its derivatives plays a crucial role in determining its reactivity and properties. For example, the structural analysis of yttrium(III) complexes with various P,N ligands reveals the impact of the coordination sphere on the compound's behavior and potential applications (Gamer et al., 2005). Such studies are essential for understanding the fundamental aspects of yttrium-based compounds and their interactions at the molecular level.
Chemical Reactions and Properties
Yttrium Chloride(III) undergoes a range of chemical reactions that underscore its versatility and utility in synthesis and material science. The study of yttrium anilido hydride showcases the compound's reactivity and the potential for generating structurally intriguing products through interactions with unsaturated substrates (Lu et al., 2011). These reactions not only provide insights into the chemical properties of yttrium compounds but also open avenues for novel applications.
Physical Properties Analysis
The physical properties of Yttrium Chloride(III), such as crystal structure and luminescence, are integral to its application in various fields. Research into the synthesis and characterization of yttrium benzene dicarboxylates reveals insights into the one- and three-dimensional structures of these compounds and their photoluminescence properties, indicating potential applications in materials science (Thirumurugan & Natarajan, 2004).
Chemical Properties Analysis
The chemical properties of Yttrium Chloride(III), including its reactivity and interactions with various ligands and substrates, are pivotal for its use in synthesis and catalysis. Studies on yttrium complexes supported by linked bis(amide) ligand illustrate the synthesis, structure, and catalytic activity in the ring-opening polymerization of cyclic esters, highlighting the compound's utility in polymer science (Mahrova et al., 2009).
Scientific Research Applications
Solvent Extraction : Yttrium chloride(III) has been studied for its behavior in solvent extraction processes. It shows potential in the extraction of yttrium from acidic aqueous chloride solutions using organic solutions such as di(2-ethylhexyl) phosphoric acid in kerosene. This process is significant for the separation of yttrium from other elements and is influenced by various chemical parameters (Anticó et al., 1996).
Separation of Rare Earth Elements : Yttrium chloride(III) is also effective in separating yttrium from other rare earth elements. The use of bifunctional ionic liquids in the extraction process has been explored, demonstrating enhanced extraction abilities for yttrium(III) (Devi & Sukla, 2018).
Structural and Electronic Properties : Ab initio self-consistent calculations have been performed to investigate the structural and electronic properties of yttrium III–V compounds, providing insights into the potential applications of yttrium chloride(III) in various materials (Amrani & Hassan, 2007).
Environmental Applications : The removal of yttrium(III) from aqueous solutions, particularly in the presence of chloride ions, has been studied for environmental applications. This includes the use of sodium dodecyl sulfate as a collector agent in ion flotation processes (Lobacheva et al., 2016).
Corrosion Inhibition : Yttrium chloride(III) has been studied as an effective corrosion inhibitor for copper alloy in chloride solutions. It forms protective films that mitigate corrosion (Nam et al., 2016).
Electrochemical Studies : The electrochemical behavior of yttrium ion in molten salts, particularly in chloride melts, has been explored. This includes studying the formation of intermetallic compounds and deposition processes on various electrodes (Duan, 1999).
Safety And Hazards
Future Directions
Yttrium is a chemically versatile rare earth element that finds use in a range of applications including lasers and superconductors. In medicine, yttrium-based materials are used in medical lasers and biomedical implants .
Relevant Papers Yttrium(III) chloride is used as a precursor to synthesize yttrium-based nanomaterials such as yttrium aluminum garnet nanopowder and organometallic yttrium complexes . Another paper discusses the modification of stability properties of yttrium(III) oxide particles .
properties
IUPAC Name |
yttrium(3+);trichloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3ClH.Y/h3*1H;/q;;;+3/p-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PCMOZDDGXKIOLL-UHFFFAOYSA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Cl-].[Cl-].[Cl-].[Y+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl3Y |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2042515 |
Source
|
| Record name | Yttrium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2042515 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Yttrium(III) chloride | |
CAS RN |
10361-92-9 |
Source
|
| Record name | Yttrium trichloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10361-92-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Yttrium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2042515 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | YTTRIUM CHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/11521XLD38 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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